Cas no 1461715-19-4 (3,3,4-trimethylpiperidine)

• Product Name: 3,3,4-trimethylpiperidine
• CAS No: 1461715-19-4
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 4601250
• PubChem ID: 59116030
• Update Time: 2025-05-25

3,3,4-trimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3,3,4-trimethylpiperidine

• Inchi： 1S/C8H17N/c1-7-4-5-9-6-8(7,2)3/h7,9H,4-6H2,1-3H3
• InChI Key： VXHWPIAGYKZENK-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(C)(C)C1

Additional information on 3,3,4-trimethylpiperidine

Introduction to 3,3,4-trimethylpiperidine (CAS No. 1461715-19-4)

3,3,4-trimethylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1461715-19-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a six-membered nitrogen-containing heterocycle with three methyl groups strategically positioned at the 3rd and 4th carbon atoms, which contributes to its distinct chemical behavior and reactivity.

The structure of 3,3,4-trimethylpiperidine influences its interaction with biological targets, making it a valuable scaffold for drug design. Piperidine derivatives are well-documented for their role in enhancing pharmacokinetic profiles, including solubility and metabolic stability. The presence of multiple methyl groups in 3,3,4-trimethylpiperidine further modulates these properties, potentially offering advantages in developing novel therapeutics.

In recent years, there has been growing interest in 3,3,4-trimethylpiperidine as a building block for more complex molecules. Its versatility allows for modifications at various positions, enabling chemists to tailor its properties for specific applications. For instance, researchers have explored its use in synthesizing ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug development due to their involvement in numerous physiological processes.

One of the most compelling aspects of 3,3,4-trimethylpiperidine is its potential in the development of central nervous system (CNS) drugs. Piperidine derivatives have shown promise as substrates or inhibitors for enzymes and receptors involved in neurobiology. The methyl groups in 3,3,4-trimethylpiperidine can influence blood-brain barrier penetration and receptor binding affinity, making it an attractive candidate for further investigation.

Recent studies have highlighted the compound's role in designing molecules with improved pharmacological properties. For example, modifications of 3,3,4-trimethylpiperidine have led to the discovery of novel compounds with enhanced binding affinity and selectivity for therapeutic targets. These advancements underscore the importance of 3,3,4-trimethylpiperidine as a key intermediate in synthetic chemistry.

The pharmaceutical industry has also been exploring 3,3,4-trimethylpiperidine for its potential in treating metabolic disorders. Piperidine derivatives are known to interact with enzymes involved in metabolic pathways, and the unique structure of 3,3,4-trimethylpiperidine may offer new insights into managing conditions such as diabetes and obesity. Researchers are particularly interested in its ability to modulate enzyme activity without significant side effects.

In addition to its pharmaceutical applications, 3,3,4-trimethylpiperidine has found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in catalysis and coordination chemistry. These applications demonstrate the broad versatility of CAS No. 1461715-19-4, extending beyond traditional medicinal chemistry into interdisciplinary fields.

The synthesis of 3,3,4-trimethylpiperidine has been optimized through various methodologies to ensure high yield and purity. Modern techniques such as catalytic hydrogenation and nucleophilic substitution reactions have been employed to achieve this goal. The availability of efficient synthetic routes has facilitated its widespread use in research laboratories worldwide.

As research continues to uncover new applications for CAS No. 1461715-19-4, its significance in the chemical and pharmaceutical industries is likely to grow. The compound's unique structural features and functional versatility make it a cornerstone in the development of innovative therapeutics and materials. Future studies may explore additional modifications and derivatives to further expand its potential uses.

The ongoing investigation into 3,3,4-trimethylpiperidine underscores the dynamic nature of chemical research and its impact on society. By leveraging the properties of this compound, scientists are paving the way for breakthroughs that could improve human health and advance technological innovation. The journey from laboratory discovery to clinical application is a testament to the enduring importance of fundamental chemical research.